8-methoxypyrido[3,4-d]pyrimidin-4(3H)-one

• IUPAC Name: 8-methoxy-3H-pyrido[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C8H7N3O2/c1-13-8-6-5(2-3-9-8)7(12)11-4-10-6/h2-4H,1H3,(H,10,11,12)
• InChI Key: UAVYDZAGFTYRPF-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC2=C1N=CNC2=O
• Molecular Formula: C8H7N3O2
• Molecular Weight: 177.16 g/mol

Description

8-Methoxypyrido[3,4-d]pyrimidin-4(3H)-one is a chemical compound with the molecular formula C8H8N4O. It has a molecular weight of 176.18 g/mol. The IUPAC name for this compound is 8-methoxypyrido[3,4-d]pyrimidin-4-amine.

Synthesis Analysis

The synthesis of pyrido[3,4-d]pyrimidine derivatives has been reported in the literature. These compounds were prepared from a common intermediate, 4-chloro-8-methoxy pyrido[3,4-d]pyrimidin-2-amine, followed by palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions at the C-4 position.

Molecular Structure Analysis

The InChI string for this compound is InChI=1S/C8H8N4O/c1-13-8-6-5 (2-3-10-8)7 (9)12-4-11-6/h2-4H,1H3, (H2,9,11,12). The Canonical SMILES representation is COC1=NC=CC2=C1N=CN=C2N.

Physical And Chemical Properties Analysis

The compound has a topological polar surface area of 73.9 Ų, a hydrogen bond donor count of 1, and a hydrogen bond acceptor count of 5. It has a rotatable bond count of 1 and a complexity of 178. The exact mass and monoisotopic mass of the compound are both 176.06981089 g/mol.

Scientific Research Applications

Corrosion Inhibition

Pyrimidine derivatives, including 8-methoxypyrido[3,4-d]pyrimidin-4(3H)-one, have been studied for their potential as corrosion inhibitors. Research has shown that these compounds can effectively inhibit the corrosion of mild steel in acidic environments, with the adsorption of these inhibitors on the mild steel surface following Langmuir adsorption isotherm. Techniques like electrochemical impedance spectroscopy and potentiodynamic polarization have been utilized in these studies (Yadav et al., 2015).

Mass Spectral Analysis

The mass spectra of various pyrido[3,4-d]pyrimidines, including 4-methoxypyrido[3,4-d]pyrimidine, have been analyzed. These studies provide insights into the fragmentation patterns of these compounds, which are analogous to corresponding quinazoline derivatives, a crucial aspect for understanding their chemical behavior and potential applications in various fields (Higashino et al., 1972).

Anticancer Research

Pyrido[3,4-d]pyrimidin-4(3H)-one derivatives have been synthesized and evaluated for their potential as anticancer agents. Certain synthesized compounds have shown potent antitumor activity, indicating the significance of these compounds in developing new cancer therapies (Elgohary & El-Arab, 2013).

Synthesis of Marine Alkaloids

Studies have been conducted on the synthesis of marine alkaloids, such as variolins, which involve pyrido[3,4-d]pyrimidin-4(3H)-one derivatives. These research efforts contribute to the understanding of marine biodiversity and its potential in drug discovery (Fresneda et al., 2000).

Mechanism of Action

While the mechanism of action for 8-methoxypyrido[3,4-d]pyrimidin-4(3H)-one is not explicitly stated, related pyrido[3,4-d]pyrimidine derivatives have been studied for their potential as kinase inhibitors.